Cas no 2228980-69-4 (3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol)

3-Methoxy-4-(2-methylbut-3-yn-2-yl)phenol is a phenolic compound featuring a methoxy group and a branched alkyne substituent on the aromatic ring. Its unique structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of fragrances, pharmaceuticals, or specialty chemicals. The presence of the alkyne moiety allows for further functionalization via click chemistry or cross-coupling reactions, while the phenolic hydroxyl group offers opportunities for derivatization. This compound's stability and defined molecular architecture make it a valuable building block for researchers seeking to develop complex molecules with tailored properties. Its purity and consistent performance are critical for reproducible results in synthetic workflows.
3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol structure
2228980-69-4 structure
Product Name:3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol
CAS No:2228980-69-4
MF:C12H14O2
MW:190.238363742828
CID:6455238
PubChem ID:165702586
Update Time:2025-05-19

3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol
    • EN300-1802744
    • 2228980-69-4
    • Inchi: 1S/C12H14O2/c1-5-12(2,3)10-7-6-9(13)8-11(10)14-4/h1,6-8,13H,2-4H3
    • InChI Key: UDDLVLUHZZVJAC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1C(C#C)(C)C)O

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol Pricemore >>

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Additional information on 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol

Research Briefing on 3-Methoxy-4-(2-methylbut-3-yn-2-yl)phenol (CAS: 2228980-69-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol (CAS: 2228980-69-4) as a promising compound with potential therapeutic applications. This phenolic derivative, characterized by its unique structural features, has garnered attention due to its bioactivity and potential role in drug development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and preclinical applications.

The compound 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol belongs to a class of phenolic derivatives known for their antioxidant, anti-inflammatory, and antimicrobial properties. Recent studies have explored its synthesis via optimized catalytic methods, yielding high purity and scalability for industrial applications. Notably, its structural motif—featuring a methoxy group and an alkyne side chain—suggests potential interactions with biological targets such as enzymes and receptors, making it a candidate for further pharmacological investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol exhibits inhibitory effects on pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory disorders. Mechanistic studies revealed that the compound modulates NF-κB signaling pathways, a key regulator of inflammation. These findings align with earlier reports of its antioxidant capacity, which may contribute to its cytoprotective effects in oxidative stress models.

Further investigations into the compound's pharmacokinetics, as detailed in a recent ACS Pharmacology & Translational Science article, highlight its favorable metabolic stability and oral bioavailability in rodent models. Structural analogs of this compound have also been synthesized to explore structure-activity relationships (SAR), with preliminary data indicating that modifications to the alkyne moiety can enhance target specificity. Such insights are critical for optimizing lead compounds in drug discovery pipelines.

Industry reports from 2024 suggest that 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol is being evaluated as a precursor for novel antimicrobial agents, particularly against multidrug-resistant bacterial strains. Its broad-spectrum activity, coupled with low cytotoxicity in mammalian cells, positions it as a viable candidate for further development. Collaborative efforts between academic and industrial researchers are underway to scale up production and advance preclinical testing.

In conclusion, 3-methoxy-4-(2-methylbut-3-yn-2-yl)phenol (CAS: 2228980-69-4) represents a multifaceted compound with significant potential in therapeutic and industrial applications. Ongoing research aims to elucidate its full mechanistic profile and translate these findings into clinical advancements. Stakeholders in the pharmaceutical and biotechnology sectors are encouraged to monitor developments related to this compound, as it may offer novel solutions to unmet medical needs.

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